molecular formula C7H10N2O5 B8503667 Methyl nitro(1,3-oxazinan-2-ylidene)acetate CAS No. 57355-05-2

Methyl nitro(1,3-oxazinan-2-ylidene)acetate

Cat. No.: B8503667
CAS No.: 57355-05-2
M. Wt: 202.16 g/mol
InChI Key: HSWFEAUCTMHCKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl nitro(1,3-oxazinan-2-ylidene)acetate is a useful research compound. Its molecular formula is C7H10N2O5 and its molecular weight is 202.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

57355-05-2

Molecular Formula

C7H10N2O5

Molecular Weight

202.16 g/mol

IUPAC Name

methyl 2-nitro-2-(1,3-oxazinan-2-ylidene)acetate

InChI

InChI=1S/C7H10N2O5/c1-13-7(10)5(9(11)12)6-8-3-2-4-14-6/h8H,2-4H2,1H3

InChI Key

HSWFEAUCTMHCKV-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(=C1NCCCO1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 25 g of 5,6-dihydro-2-(methylthio)-4H-1,3-oxazine (Clapp, et al., J. Heterocyclic Chemistry, 5, 107 (1968)), 25 g of methyl nitroacetate and a catalytic amount of zinc chloride was heated to 90° over one hour and maintained at that temperature for an additional hour. The mixture then was cooled and triturated with ether to effect crystallization. The solid was recrystallized from ethanol to give methyl nitro(tetrahydro-2H-1,3-oxazin-2-ylidene)acetate (1A), as a yellow solid, m.p.: 132°-3°.
Name
5,6-dihydro-2-(methylthio)-4H-1,3-oxazine
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

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